Cas no 199604-16-5 (Carbamic acid, N-[(4-methylphenyl)methylene]-, methyl ester)

• Product Name: Carbamic acid, N-[(4-methylphenyl)methylene]-, methyl ester
• CAS No: 199604-16-5
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 908728
• Update Time: 2024-06-15

Carbamic acid, N-[(4-methylphenyl)methylene]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(4-methylphenyl)methylene]-, methyl ester

• Inchi： 1S/C10H11NO2/c1-8-3-5-9(6-4-8)7-11-10(12)13-2/h3-7H,1-2H3
• InChI Key： JJIZKBSNCVIUQT-UHFFFAOYSA-N
• SMILES： C(OC)(=O)N=CC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 177.07903
• Monoisotopic Mass: 177.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2

Experimental Properties

• PSA: 38.66